Methyl 5-(3-bromopropyl)thiophene-2-carboxylate

• Molecular Formula: C9H11BrO2S
• Molecular Weight: 263.15 g/mol
• IUPAC Name: methyl 5-(3-bromopropyl)thiophene-2-carboxylate
• InChI: InChI=1S/C9H11BrO2S/c1-12-9(11)8-5-4-7(13-8)3-2-6-10/h4-5H,2-3,6H2,1H3
• InChI Key: ZJJABXXVOBSIKA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(S1)CCCBr

Description

Methyl 5-(3-bromopropyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C9H11BrO2S and its molecular weight is 263.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution consisting of 5-(3-bromopropyl)thiophene-2-carboxylic acid (from procedure above, 24 g, 78 mmol) in ethyl acetate (150 mL) and methanol (15 mL) at 0° C. was added TMS-diazomethane (50 mL, 100 mmol, 2 M) dropwise over one hour. The reaction mixture was then allowed to warm to room temperature and was stirred for 16 hours, The reaction mixture was concentrated under reduced pressure without workup. The residue was purified by silica gel chromatography. Elution with ethyl acetate-heptane (1:80 v/v) afforded the title compound as a white solid (4.95 g; 24% over two steps); TLC Rf 0.45 (solvent system: 15:85 v/v ethyl acetate-hexanes); MS (ESI+) m/z 263, 265 (isotopic bromines, each (M+H)+); 1HNMR (CDCl3) δ 7.5 (d, 1H), 6.7 (d, 1H), 3.75 (s, 3H), 3.3 (t, 2H), 2.9 (t, 2H), 2.1-2.0 (m, 2H).